Cas no 1228182-61-3 ([3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol)

[3-Chloro-4-(trifluoromethyl)pyridin-2-yl]methanol is a fluorinated pyridine derivative with a chlorinated aromatic ring and a hydroxymethyl functional group. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring trifluoromethyl and chloro substituents for enhanced bioactivity. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. The hydroxymethyl group offers a reactive site for further derivatization, enabling the introduction of additional functional moieties. The compound is typically handled under controlled conditions due to its sensitivity to moisture and reactive groups. Its purity and stability make it suitable for precision applications in medicinal chemistry and crop protection research.

[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol structure

1228182-61-3 structure

Product Name:[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol

CAS No:1228182-61-3

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD16622807

CID:4579284

Update Time:2025-10-25

[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

- [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol
- (3-Chloro-4-(trifluoromethyl)pyridin-2-yl)methanol
- [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol
- MDL： MFCD16622807
- Inchi： 1S/C7H5ClF3NO/c8-6-4(7(9,10)11)1-2-12-5(6)3-13/h1-2,13H,3H2
- InChI Key： UZGLGJAXMRKALC-UHFFFAOYSA-N
- SMILES： C1(CO)=NC=CC(C(F)(F)F)=C1Cl

[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC200302-500mg	3-Chloro-2-(hydroxymethyl)-4-(trifluoromethyl)pyridine	1228182-61-3		500mg	£331.00	2023-09-01
Apollo Scientific	PC200302-1g	3-Chloro-2-(hydroxymethyl)-4-(trifluoromethyl)pyridine	1228182-61-3		1g	£498.00	2023-09-01
abcr	AB269696-500 mg	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, 95%; .	1228182-61-3	95%	500mg	€678.60	2023-04-26
abcr	AB269696-1 g	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, 95%; .	1228182-61-3	95%	1g	€1041.10	2023-04-26
Alichem	A029010627-250mg	3-Chloro-4-(trifluoromethyl)pyridine-2-methanol	1228182-61-3	95%	250mg	$931.00	2023-09-03
Alichem	A029010627-1g	3-Chloro-4-(trifluoromethyl)pyridine-2-methanol	1228182-61-3	95%	1g	$2779.20	2023-09-03
Matrix Scientific	055476-500mg	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, >95%	1228182-61-3	>95%	500mg	$843.00	2021-06-27
Matrix Scientific	055476-1g	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, >95%	1228182-61-3	>95%	1g	$1,056.00	2021-05-14
Key Organics Ltd	EE-0747-1MG	[3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol	1228182-61-3	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	EE-0747-5MG	[3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol	1228182-61-3	>95%	5mg	£46.00	2025-02-08

[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol Related Literature

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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

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3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

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4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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Additional information on [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol

Introduction to [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol (CAS No. 1228182-61-3)

[3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol, with the CAS registry number 1228182-61-3, is a novel organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 3, a trifluoromethyl group at position 4, and a hydroxymethyl group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing bioactive molecules with enhanced pharmacokinetic profiles. The presence of the trifluoromethyl group, in particular, is known to enhance the stability and lipophilicity of compounds, which are critical factors in drug design.

The synthesis of [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for research purposes.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks that are relevant to medicinal chemistry. The ability to modify the substituents on the pyridine ring provides a versatile platform for generating structurally diverse compounds with tailored biological activities.

In terms of biological activity, [3-chloro-4-(trifluoromethyl)pyridin-2-yl]methanol has shown interesting properties in preliminary assays. Studies have indicated that it may exhibit antioxidant and anti-inflammatory effects, which could be harnessed for therapeutic applications. Furthermore, its interaction with various biological targets, such as enzymes and receptors, is an area of active investigation.

The physical properties of this compound are also worth noting. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been evaluated, and it has been found to be resistant to hydrolysis under mild acidic or basic conditions.

From an environmental perspective, understanding the fate and behavior of [3-chloro-4-(trifluoromethyl)pyridin-2-y l]methanol in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles toward aquatic organisms. These studies are essential for ensuring responsible use and disposal practices.

In conclusion, [3-chloro -4-(trifluoromethyl)pyridin -2 -yl] methanol (CAS No. 122818 -61 -3) represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. Its unique structure, coupled with its promising biological properties, positions it as a key player in advancing our understanding of chemical biology and drug development.